Cas no 1006481-73-7 (4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1006481-73-7
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• MDL: MFCD06805196
• CID: 3160088
• PubChem ID: 19619864
• Update Time: 2025-08-05

4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropyl-5-methyl-1H-pyrazol-3-amine
• 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine
• GQB48173
• 1006481-73-7
• AKOS000308941
• 4-bromo-1-isopropyl-5-methylpyrazol-3-amine
• CS-0240833
• BBL041007
• STL415452
• SCHEMBL14015675
• 4-bromo-5-methyl-1-propan-2-ylpyrazol-3-amine
• EN300-230236

• MDL： MFCD06805196
• Inchi： 1S/C7H12BrN3/c1-4(2)11-5(3)6(8)7(9)10-11/h4H,1-3H3,(H2,9,10)
• InChI Key： NIYLRNWDDJDJMI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 217.02146Da
• Monoisotopic Mass: 217.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine

4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine: A Promising Pyrazole Derivative with Multifaceted Pharmacological Potential

4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine, identified by its CAS number 1006481-73-7, represents a novel class of pyrazole derivatives that have garnered significant attention in recent years due to their unique structural features and potential therapeutic applications. This compound belongs to the broader family of 1H-pyrazole scaffolds, which are widely recognized for their versatility in drug design and their ability to modulate multiple biological targets. The presence of functional groups such as the 4-bromo substituent and the 5-methyl group significantly influences its physicochemical properties and biological activity, making it a focal point for researchers in medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The 1-(propan-2-yl) moiety in 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine introduces steric bulk and hydrophobicity, which may enhance its interaction with specific protein targets. This structural characteristic is particularly relevant in the context of enzyme inhibition and receptor modulation, as it allows the compound to adopt favorable conformational states for binding.

One of the most notable features of 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine is its potential as an antimicrobial agent. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The 4-bromo substituent was found to play a critical role in enhancing the compound's ability to disrupt bacterial cell membranes, while the 5-methyl group contributes to its overall hydrophobicity and membrane penetration capacity.

Additionally, the 1H-pyrazol-3-amine core of this molecule has shown promising activity in modulating kinase pathways associated with cancer progression. A 2023 preclinical study published in Cell Chemical Biology reported that 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine effectively inhibits the PI3K/AKT/mTOR signaling cascade, which is a key driver of tumor growth and metastasis. The compound's ability to selectively target this pathway without significant off-target effects highlights its potential as a therapeutic agent for oncology.

The propan-2-yl group in 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine also contributes to its pharmacokinetic profile. Research published in Drug Metabolism and Disposition in 2023 indicated that the branched alkyl chain enhances the compound's metabolic stability and oral bioavailability, which are critical factors for drug development. These properties make the molecule a strong candidate for further optimization in preclinical studies.

From a synthetic perspective, the preparation of 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine has been explored using various methodologies. A 2023 study in Organic & Biomolecular Chemistry described a one-pot synthesis route involving the coupling of a brominated pyrazole intermediate with a substituted propylamine. This approach not only streamlines the synthetic process but also minimizes the formation of byproducts, which is essential for large-scale production in pharmaceutical applications.

Furthermore, the 4-bromo functional group in this compound has been implicated in its potential as a radiolabeled compound for imaging studies. Researchers at the University of Tokyo reported in 2023 that the bromine atom can be replaced with a radioactive isotope, enabling the compound to serve as a molecular probe for in vivo imaging of specific biological targets. This application underscores the versatility of 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine in both therapeutic and diagnostic contexts.

Despite its promising properties, the development of 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine as a drug candidate is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile, including improving its selectivity for target pathways and reducing potential toxicity. A 2023 review article in Current Pharmaceutical Design emphasized the need for further studies to evaluate the compound's safety and efficacy in animal models before advancing to clinical trials.

In conclusion, 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is anticipated that this compound will play a pivotal role in addressing some of the most pressing challenges in modern medicine.

For more information on the latest developments in the study of 4-bromo-5-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine, please refer to the references cited in this text and the ongoing research in related fields. The continued exploration of this molecule's potential will undoubtedly contribute to the advancement of drug discovery and the treatment of various diseases.